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Compound of Interest

Compound Name: Nitrocyclopentane

Cat. No.: B1585555

For Immediate Release

This technical guide provides a comprehensive overview of the safety and handling
precautions for Nitrocyclopentane, a versatile nitroalkane used in various research and
development applications. This document is intended for researchers, scientists, and drug
development professionals to ensure the safe and responsible use of this compound.

Chemical and Physical Properties

Nitrocyclopentane is a combustible liquid with a unique set of physical and chemical
properties that necessitate careful handling. A summary of its key properties is provided in
Table 1.
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Property Value References
Molecular Formula C5H9NO2 [1]

Molecular Weight 115.13 g/mol [1][2]

CAS Number 2562-38-1 [11[3]
Appearance Liquid [1]

Boiling Point 180 °C (lit.) [1]

Density 1.086 g/mL at 25 °C (lit.) [1]

Flash Point 67 °C (152.6 °F) - closed cup [1]
Refractive Index n20/D 1.454 (lit.) [1]

Hazard Identification and Classification

Nitrocyclopentane is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these
hazards to implement appropriate safety measures.

GHS Hazard Statements:[4]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Signal Word: Warning[1]

Hazard Classifications:[1]

o Skin Irritation (Category 2)

e Eye Irritation (Category 2)

o Specific target organ toxicity — single exposure (Category 3), Respiratory system
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Toxicological Information

Limited quantitative toxicological data, such as LD50 and LC50 values, is available for

Nitrocyclopentane. However, existing studies indicate potential health risks that warrant

significant precautions.

Endpoint

Result

References

Acute Oral Toxicity

No data available

[4]

Acute Dermal Toxicity

No data available

[4]

Acute Inhalation Toxicity

No data available

[4]

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory or Skin

Sensitization

No data available

[4]

Germ Cell Mutagenicity

The nitronate of
nitrocyclopentane was found to
be mutagenic in Salmonella
strains TA100 and TA102.

[1]

Carcinogenicity

No data available

[4]

Reproductive Toxicity

No data available

[4]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[4]

Aspiration Hazard

No data available

Experimental Protocols for Key Toxicological

Studies

Ames Test for Mutagenicity
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The mutagenic potential of the nitronate of nitrocyclopentane was assessed using the Ames
test.[1] This assay utilizes specific strains of Salmonella typhimurium that are auxotrophic for
histidine (i.e., they cannot synthesize it). The principle of the test is to detect reverse mutations
that restore the ability of the bacteria to synthesize histidine, allowing them to grow on a
histidine-free medium. An increase in the number of revertant colonies in the presence of the
test substance, compared to a negative control, indicates mutagenic activity. The study on
nitrocyclopentane's nitronate reported mutagenicity in strains TA100 and TA102.[1]

DNA Repair Assay in Rat Hepatocytes

Nitrocyclopentane was examined for its ability to induce DNA repair in rat hepatocytes.[1] This
assay assesses the genotoxic potential of a chemical by measuring unscheduled DNA
synthesis (UDS) in primary cultures of rat hepatocytes. Hepatocytes are treated with the test
compound, and the incorporation of radiolabeled thymidine into the DNA during repair
processes is measured. A significant increase in UDS indicates that the compound has caused
DNA damage that is being repaired by the cell's enzymatic machinery.

Fire and Explosion Hazards

Nitrocyclopentane is a combustible liquid and presents a fire hazard.
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Hazard Information References
Flammability Combustible liquid. [4]
Flash Point 67 °C (152.6 °F) - closed cup [1]

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[5]

Unsuitable Extinguishing
Media

No information available.

Specific Hazards Arising from

the Chemical

When heated to decomposition

it emits toxic vapors of NOx.

[5]

Hazardous Combustion

Products

Carbon monoxide, Carbon
dioxide, Nitrogen oxides
(NOX).

[6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with

Nitrocyclopentane.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Nitrocyclopentane to determine the

appropriate PPE. The following diagram outlines a general decision-making process for PPE

selection.
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Start: Handling Nitrocyclopentane

Conduct Risk Assessment

Potential for splashing?

Wear safety glasses with side-shields or goggles. Wear a face shield.

Risk of inhaling vapors/aerosols?

Use a NIOSH/MSHA approved respirator with appropriate cartridges.

Risk of skin contact?

Wear appropriate chemical-resistant gloves (e.g., type ABEK (EN14387) respirator filter). [o]

Wear a lab coat or chemical-resistant apron.

Proceed with handling

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) decision workflow for handling
Nitrocyclopentane.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[6]

Storage

» Store in a tightly closed container in a dry and well-ventilated place.
» Store locked up.
o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, prompt and appropriate action is critical.

Accidental Release Measures

The following flowchart outlines the general procedure for responding to a Nitrocyclopentane
spill.
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Nitrocyclopentane Spill Occurs

Evacuate immediate area

l

Ensure adequate ventilation

l

Wear appropriate PPE

l

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

l

Carefully collect the absorbed material into a suitable, labeled container for disposal

'

Clean the spill area with a suitable decontaminating agent

l

Dispose of waste in accordance with local, state, and federal regulations

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: General workflow for responding to a Nitrocyclopentane spill.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.[6]

Reactivity and Stability

e Chemical Stability: Stable under recommended storage conditions.
« Conditions to Avoid: Heat, flames, and sparks.[6]
e Incompatible Materials: Strong oxidizing agents, strong bases.[6]

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[6]

This technical guide is intended to provide essential safety information for handling
Nitrocyclopentane. It is not a substitute for a comprehensive risk assessment and adherence
to all applicable safety regulations and institutional protocols. Always consult the most current
Safety Data Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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